Cas no 1397836-49-5 (Azilsartan Hydroxy Acid)

• Product Name: Azilsartan Hydroxy Acid
• CAS No: 1397836-49-5
• MF: C₂₄H₂₂N₄O₄
• MW: 430.455885410309
• CID: 2361304
• Update Time: 2023-11-22

Azilsartan Hydroxy Acid Chemical and Physical Properties

Names and Identifiers

• (Z)-2-ethoxy-3-((2'-(N'-hydroxycarbamimidoyl)biphenyl-4-yl)methyl)-3H-benzo[d]imidazole-4-carboxylic acid
• (Z)-2-ethoxy-1-((2'-(N'-hydroxycarbamimidoyl)-[1,1'-biphenyl]-4-yl)methyl)-1H-benzo[d]imidazole-7-carboxylic acid
• 2-Ethoxy-1-((2'-((2-hydroxyhydrazono)methyl)-[1,1'-biphenyl]-4-yl)methyl)-1H-benzo[d]imidazole-7-carboxylic acid
• 2-Ethoxy-3-[[4-[2-[(Z)-(hydroxyhydrazinylidene)methyl]phenyl]phenyl]methyl]benzimidazole-4-carboxyli
• 2-ethoxy-3-[[4-[2-[(E)-(hydroxyhydrazinylidene)methyl]phenyl]phenyl]methyl]benzimidazole-4-carboxylic acid
• 2-Ethoxy-1-((2'-((2-hydroxyhydrazono)methyl)-[1,1'-biphenyl]-4-yl)methyl)-1H-benzo[d]imidazole-7-carboxylicacid
• Azilsartan Hydroxy Acid

• Inchi： 1S/C24H22N4O4/c1-2-32-24-26-21-9-5-8-20(23(29)30)22(21)28(24)15-16-10-12-17(13-11-16)19-7-4-3-6-18(19)14-25-27-31/h3-14,27,31H,2,15H2,1H3,(H,29,30)/b25-14-
• InChI Key： TVFHUOPDJYFDTA-QFEZKATASA-N
• SMILES： O(CC)C1=NC2C=CC=C(C(=O)O)C=2N1CC1C=CC(C2C=CC=CC=2/C=N\NO)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 640
• XLogP3: 4.4
• Topological Polar Surface Area: 109

Experimental Properties

• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: NA
• Boiling Point: 741.2±70.0 °C at 760 mmHg
• Flash Point: 402.1±35.7 °C
• Solubility: Insuluble (3.1E-3 g/L) (25 ºC),
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

Azilsartan Hydroxy Acid Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT
• Storage Condition：(BD689094)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives